Cas no 1248711-66-1 (3-Bromo-4-(3-propan-2-ylphenyl)butan-2-one)

• Product Name: 3-Bromo-4-(3-propan-2-ylphenyl)butan-2-one
• CAS No: 1248711-66-1
• Molecular Formula: C₁₃H₁₇BrO
• Molecular Weight: 269.177483320236
• CID: 5250978

3-Bromo-4-(3-propan-2-ylphenyl)butan-2-one Properties

Names and Identifiers

• 3-bromo-4-[3-(propan-2-yl)phenyl]butan-2-one
• 3-Bromo-4-(3-propan-2-ylphenyl)butan-2-one

• InChIKey： LZHZJTUTGFRSAY-UHFFFAOYSA-N
• Inchi： 1S/C13H17BrO/c1-9(2)12-6-4-5-11(7-12)8-13(14)10(3)15/h4-7,9,13H,8H2,1-3H3
• SMILES： BrC(C(C)=O)CC1=CC=CC(=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 15
• Complexity: 213
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes